Cas no 408359-61-5 (Benzoic acid,3-cyclopropyl-2-nitro-)
408359-61-5 structure
Product Name:Benzoic acid,3-cyclopropyl-2-nitro-
CAS No:408359-61-5
MF:C10H9NO4
MW:207.182762861252
CID:326218
PubChem ID:15546471
Update Time:2025-04-19
Benzoic acid,3-cyclopropyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-cyclopropyl-2-nitro-
- Benzoic acid, 3-cyclopropyl-2-nitro- (9CI)
- 3-Cyclopropyl-2-nitrobenzoic acid
- 408359-61-5
-
- Inchi: 1S/C10H9NO4/c12-10(13)8-3-1-2-7(6-4-5-6)9(8)11(14)15/h1-3,6H,4-5H2,(H,12,13)
- InChI Key: RYQCJNNQJAYVKM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C(=O)O)=CC=CC=1C1CC1)=O
Computed Properties
- Exact Mass: 207.05315777g/mol
- Monoisotopic Mass: 207.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 83.1Ų
Benzoic acid,3-cyclopropyl-2-nitro- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
408359-61-5 (Benzoic acid,3-cyclopropyl-2-nitro-) Related Products
- 35480-95-6(4-Isopropyl-2-nitrobenzoic acid)
- 60772-71-6(Benzoic acid, 5-(1,1-dimethylethyl)-2-nitro-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk